Cas no 106000-50-4 (5H,16H-Benzo[e]benzo[3',4'][1]benzazepino[8',7':8,9][1,4,7,10,13,16]benzohexaoxacyclooctadecino[18,19-b]azepine-5,16,21,32(6H,22H)-tetrone,9,10,12,13,25,26,28,29-octahydro-)

• Product Name: 5H,16H-Benzo[e]benzo[3',4'][1]benzazepino[8',7':8,9][1,4,7,10,13,16]benzohexaoxacyclooctadecino[18,19-b]azepine-5,16,21,32(6H,22H)-tetrone,9,10,12,13,25,26,28,29-octahydro-
• CAS No: 106000-50-4
• MF: C₃₆H₃₀N₂O₁₀
• MW: 650.630810260773
• CID: 224225
• PubChem ID: 3064911
• Update Time: 2025-04-19

5H,16H-Benzo[e]benzo[3',4'][1]benzazepino[8',7':8,9][1,4,7,10,13,16]benzohexaoxacyclooctadecino[18,19-b]azepine-5,16,21,32(6H,22H)-tetrone,9,10,12,13,25,26,28,29-octahydro- Chemical and Physical Properties

Names and Identifiers

• 5H,16H-Benzo[e]benzo[3',4'][1]benzazepino[8',7':8,9][1,4,7,10,13,16]benzohexaoxacyclooctadecino[18,19-b]azepine-5,16,21,32(6H,22H)-tetrone,9,10,12,13,25,26,28,29-octahydro-
• 5H,16H-Dibenzo[c,c'][1,4,7,10,13,16]hexaoxacyclooctadecino[2,3-h:11,12-h']bis[1]benzazepine-5,16,21,32(6H,22H)-tetrone,9,10,12,13,25,26,28,29-octahydro- (9CI)
• BRN 4835428
• cis-5,6,16,17-Tetrahydro-5,17,22,32-tetraoxodibenzo(c)azepino(6,7-b;6,7-p)dibenzo-18-crown-6
• 106000-50-4
• 5H,16H-Dibenzo(c,c')(1,4,7,10,13,16)hexaoxacyclooctadecino(2,3-h:11,12-h')bis(1)benzazepine-5,17,22,32(6H)-tetrone, 9,10,12,13,25,26,28,29-octahydro-
• DTXSID80147467

• Inchi： 1S/C36H30N2O10/c39-33-21-5-1-3-7-23(21)35(41)37-27-19-31-29(17-25(27)33)45-13-9-43-12-16-48-32-20-28-26(18-30(32)46-14-10-44-11-15-47-31)34(40)22-6-2-4-8-24(22)36(42)38-28/h1-8,17-20H,9-16H2,(H,37,41)(H,38,42)
• InChI Key： HGJHLDZFQYKBKX-UHFFFAOYSA-N
• SMILES： O1CCOCCOC2C=C3C(C(C4C=CC=CC=4C(N3)=O)=O)=CC=2OCCOCCOC2C=C3C(C(C4C=CC=CC=4C(N3)=O)=O)=CC1=2

Computed Properties

• Exact Mass: 650.1901
• Monoisotopic Mass: 650.19004516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 48
• Rotatable Bond Count: 0
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 148Ų

Experimental Properties

• PSA: 147.72